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Compound of Interest

Compound Name: isocudraniaxanthone B

Cat. No.: B043953 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Isocudraniaxanthone B is a naturally occurring xanthone that has garnered interest for its

biological activities. This technical guide provides a comprehensive summary of the currently

available information on its chemical structure. While initially reported in some commercial

databases as being isolated from Calophyllum caledonicum, the primary scientific literature

indicates its isolation from Garcinia vieillardii[1][2]. Xanthones, a class of polyphenolic

compounds, are widely distributed in higher plants and are known for their diverse

pharmacological properties.

Chemical Structure and Properties
Isocudraniaxanthone B is characterized by a tricyclic xanthen-9-one core. The precise

arrangement of its substituents has been determined through spectroscopic analysis, although

detailed stereochemical information is not extensively reported in publicly available literature.

Physicochemical Properties
A summary of the known physicochemical properties of Isocudraniaxanthone B is presented

in Table 1. This data is compiled from various chemical databases and the primary isolation

literature.
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Property Value Source

Molecular Formula C₁₉H₁₈O₆ MedchemExpress

Molecular Weight 342.34 g/mol MedchemExpress

CAS Number 199851-52-0 MedchemExpress

Appearance Not Reported -

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone

BioCrick

Biological Activity

Antimalarial (IC₅₀ = 3.2 µg/mL

against Plasmodium

falciparum)

MedchemExpress[1][2]

Spectroscopic Data
Detailed raw spectroscopic data such as ¹H-NMR, ¹³C-NMR, Mass Spectrometry, and IR

spectra for Isocudraniaxanthone B are not readily available in the public domain. The

structural elucidation was based on the analysis of such data as mentioned in the primary

literature, but the specific spectral assignments have not been widely disseminated.

Stereochemistry
The stereochemistry of Isocudraniaxanthone B has not been definitively established in the

available scientific literature. The presence of chiral centers would give rise to stereoisomers,

but without specific studies on its absolute configuration, such as X-ray crystallography or chiral

chromatography, its three-dimensional structure remains unconfirmed.

Visualization of Chemical Structure
The two-dimensional chemical structure of Isocudraniaxanthone B is presented below. It is

important to note that this representation does not imply any specific stereochemistry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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